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These application notes provide a detailed protocol for the use of Solvent Red 195 as a
potential fluorescent probe for measuring mitochondrial membrane potential (A¥Ym) in living
cells. This document is intended for researchers, scientists, and drug development

professionals.

Disclaimer: Solvent Red 195 is a commercially available red dye with fluorescent properties.[1]
[2][3][4] However, its specific use for measuring mitochondrial membrane potential has not
been extensively documented in peer-reviewed literature. The following protocol is a guideline
adapted from established methods for other cationic fluorescent dyes, such as TMRE and
TMRM, which are commonly used for this application.[5][6][7][8] Optimization will be required
for specific cell types and experimental conditions.

Introduction to Mitochondrial Membrane Potential

The mitochondrial membrane potential (AWm) is an essential component of cellular
metabolism, generated by the proton pump of the electron transport chain.[9][10][11] It plays a
crucial role in ATP synthesis, ion homeostasis, and the regulation of apoptosis.[12][13] A
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decrease in AWm is a hallmark of mitochondrial dysfunction and is often observed in response
to toxic compounds or during the early stages of apoptosis.[9][13]

The measurement of AWm is a reliable method for assessing mitochondrial function and overall
cell health.[10][11] Lipophilic cationic fluorescent dyes are widely used for this purpose. These
dyes accumulate in the negatively charged mitochondrial matrix in a potential-dependent
manner. In healthy cells with a high AWm, the dye accumulates and exhibits a strong
fluorescent signal. In cells with a depolarized AWm, the dye fails to accumulate, resulting in a
weaker fluorescent signal.[9][12]

Principle of Solvent Red 195 as a AWYm Probe
(Hypothetical)

Solvent Red 195 is a red, fluorescent dye.[1][3][4] While its primary applications are in the
plastics and textile industries, its chemical properties suggest it may act as a lipophilic cation.[1]
[2][14] Based on this, it is hypothesized that Solvent Red 195 can passively cross the plasma
membrane and accumulate in the mitochondria of living cells, driven by the negative potential
across the inner mitochondrial membrane. The intensity of the red fluorescence from Solvent
Red 195 within the mitochondria is expected to be proportional to the mitochondrial membrane
potential.

Experimental Protocol

This protocol provides a general framework for using Solvent Red 195 to measure changes in
mitochondrial membrane potential.

Materials
e Solvent Red 195

o Dimethyl sulfoxide (DMSO), anhydrous
e Cell culture medium

o Phosphate-buffered saline (PBS)
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e Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or other mitochondrial uncoupler (as a
positive control for depolarization)

e Black, clear-bottom 96-well plates (for plate reader and microscopy)

o Fluorescence microscope, flow cytometer, or microplate reader

Reagent Preparation

e Solvent Red 195 Stock Solution (1 mM): Dissolve an appropriate amount of Solvent Red
195 in anhydrous DMSO to make a 1 mM stock solution. For example, if the molecular
weight of Solvent Red 195 is 450 g/mol , dissolve 0.45 mg in 1 mL of DMSO. Mix thoroughly
by vortexing. Store the stock solution at -20°C, protected from light.

o CCCP Stock Solution (10 mM): Prepare a 10 mM stock solution of CCCP in DMSO. Store at
-20°C.

o Working Solutions: On the day of the experiment, dilute the stock solutions in pre-warmed
cell culture medium to the desired final concentrations. It is recommended to test a range of
Solvent Red 195 concentrations (e.g., 100 nM to 10 uM) to determine the optimal
concentration for your cell type. The final DMSO concentration should be kept below 0.5% to
avoid solvent-induced cytotoxicity.

Cell Preparation and Staining

o Cell Seeding: Seed cells in a suitable culture vessel (e.g., 96-well plate, culture dish with
coverslips) and allow them to adhere and grow to the desired confluency (typically 70-80%).

o Treatment (Optional): If testing the effect of a compound on AWm, remove the culture
medium and add fresh medium containing the test compound at the desired concentration.
Incubate for the appropriate duration. Include a vehicle control (e.g., DMSO).

o Positive Control: For a positive control for mitochondrial depolarization, treat cells with an
optimized concentration of CCCP (e.g., 10 uM) for a short period (e.g., 15-30 minutes)
before or during dye loading.

e Dye Loading: Remove the culture medium and wash the cells once with pre-warmed PBS.
Add fresh, pre-warmed medium containing the optimized concentration of Solvent Red 195.
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 Incubation: Incubate the cells at 37°C in a COZ2 incubator for 15-30 minutes, or for a duration
optimized for your cell type. The incubation should be done in the dark to prevent
photobleaching.

e Washing: After incubation, remove the dye-containing medium and wash the cells twice with
pre-warmed PBS or cell culture medium to remove excess dye.

Data Acquisition

Data can be acquired using fluorescence microscopy, flow cytometry, or a microplate reader.
1. Fluorescence Microscopy:
 After the final wash, add fresh, pre-warmed medium or PBS to the cells.

e Observe the cells using a fluorescence microscope equipped with appropriate filters for red
fluorescence (e.g., excitation ~540-560 nm, emission ~570-600 nm).

o Capture images of both control and treated cells. A decrease in red fluorescence intensity in
the mitochondria indicates depolarization.

2. Flow Cytometry:

» After dye loading and washing, detach the cells using a gentle cell dissociation reagent (e.g.,
TrypLE™).

e Resuspend the cells in PBS or a suitable buffer at a concentration of approximately 1 x 106
cells/mL.

e Analyze the cells on a flow cytometer using an appropriate laser (e.g., 488 nm or 561 nm)
and emission filter (e.g., PE or PE-Texas Red channel).

o A shift to the left in the fluorescence intensity histogram indicates a decrease in AWYm.
3. Microplate Reader:

o After the final wash, add a consistent volume of PBS or medium to each well of the 96-well
plate.
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o Measure the fluorescence intensity using a microplate reader with appropriate excitation and

emission wavelengths.

e Adecrease in the fluorescence reading indicates mitochondrial depolarization.

Data Presentation

The following table summarizes hypothetical parameters for the Solvent Red 195

mitochondrial membrane potential assay. These values should be optimized for your specific

experimental setup.

Parameter

Recommended
Range/Value

Notes

Solvent Red 195 Stock

Concentration

1 mM in DMSO

Store at -20°C, protected from
light.

Solvent Red 195 Working

Concentration

100 nM - 10 pM

Optimal concentration is cell-

type dependent.

Incubation Time

15 - 30 minutes

Longer times may be needed

for some cells.

Incubation Temperature

37°C

Positive Control (CCCP)

1-10 pM

Induces rapid mitochondrial

depolarization.

Fluorescence Microscopy

Filters

Excitation: 540-560 nm;
Emission: 570-600 nm

Adjust based on instrument

specifications.

Flow Cytometry Channel

PE or PE-Texas Red

Microplate Reader

Wavelengths

Excitation: ~550 nm; Emission:
~580 nm

Visualizations

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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